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Compound of Interest

Compound Name: Azidopentanoic acid

Cat. No.: B8383811

Get Quote

Abstract & Scope
5-Azidopentanoic acid (CAS: 79583-98-5) is a bifunctional "Click Chemistry" linker containing

a terminal azide group for Cu(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) or Strain-

Promoted Alkyne-Azide Cycloaddition (SPAAC), and a carboxylic acid for activation (e.g., NHS-

ester formation) and subsequent coupling to primary amines.[1][2]

This guide provides a standardized protocol for preparing high-stability stock solutions. Unlike

standard buffers, organic azides require specific handling to mitigate shock-sensitivity hazards

and prevent hydrolysis. This protocol prioritizes safety (C/N ratio management) and chemical

integrity (anhydrous storage).

Chemical Profile & Properties[1][3][4][5][6][7]
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Property Specification

Chemical Name 5-Azidopentanoic acid (also 5-Azidovaleric acid)

CAS Number 79583-98-5

Formula

Molecular Weight 143.14 g/mol

Physical State Colorless to pale yellow oil (liquid)

Solubility

DMSO/DMF: >100 mM (Recommended for

Stock)Water: Low (pH dependent; requires

base)

Storage (Neat) -20°C (Protect from light)

Storage (Solution) -80°C (6 months) or -20°C (1 month)

Critical Safety Framework (Read Before Handling)
WARNING: Low Molecular Weight Azide Hazard Organic azides are potentially explosive.[3]

Stability is often estimated using the Carbon-to-Nitrogen (C/N) ratio.[4]

Rule of Thumb: Safety is higher when

.

5-Azidopentanoic Acid Analysis:

.

Risk Assessment: This ratio (< 3) places the compound in the "Intermediate Hazard"

category. While 5-azidopentanoic acid is generally stable at ambient temperatures due to

its alkyl chain, it must be treated as a potential energetic material.

Mandatory Safety Constraints
NO Metal Spatulas: Azides react with heavy metals (copper, lead, brass) to form highly

unstable, explosive metal azides. Use only glass, plastic, or ceramic tools.
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NO Halogenated Solvents: Do not use Dichloromethane (DCM) or Chloroform. Reaction with

azides can form di- and tri-azidomethane, which are extremely explosive.[5]

Heat Limit: Do not heat above 40°C. Do not use rotary evaporation to dryness if the bath is

hot.

Waste Disposal: Segregate azide waste. Do not pour down drains (potential reaction with

lead pipes).[3]

Workflow Logic

Start: 5-Azidopentanoic Acid (Oil) Intended Use?

Long-Term Storage
(Master Stock) Library/Future Use

Immediate Aqueous Use
(Working Solution)

 Same-Day Conjugation

Anhydrous DMSO or DMF
(100 mM - 1 M)

 Dissolve

PBS or NaHCO3 (pH 7-8)
(10 - 50 mM)

 Dissolve + pH Adj

QC Check
(Clear solution, no precipitate)

Store -20°C / -80°C
(Desiccated)

 Aliquot

Click to download full resolution via product page

Figure 1: Decision tree for solvent selection based on experimental timeline. Anhydrous DMSO

is the gold standard for stability.

Protocol A: Preparation of Master Stock (1 M in
DMSO)
Recommended for long-term storage and repeated use.

Materials
5-Azidopentanoic acid (Neat oil)[2]

Anhydrous DMSO (Dimethyl sulfoxide) or DMF. Note: DMSO is preferred for biological

compatibility; DMF is preferred if downstream chemistry is strictly organic.

Glass vial with PTFE-lined cap (Amber glass preferred).

Plastic pipette tips / glass syringe.
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Calculation (Example)
Target Concentration: 1000 mM (1 M)

Target Volume: 1 mL

Required Mass:

Procedure
Equilibration: Allow the neat 5-azidopentanoic acid container to warm to room temperature

before opening (prevents condensation).

Weighing: Place a clean glass vial on the balance. Tare. Using a plastic pipette or glass

Pasteur pipette, transfer ~143 mg of the oil into the vial. Record exact mass.

Correction: If you weigh 150 mg, adjust solvent volume:

.

Solvation: Add the calculated volume of Anhydrous DMSO.

Mixing: Vortex vigorously for 30 seconds. The oil should dissolve instantly.

QC Check: Solution must be visually clear. If cloudy, moisture may be present.

Aliquot & Store: Divide into small aliquots (e.g., 50-100 µL) in cryovials. Flush with

Nitrogen/Argon if possible.[6][7] Store at -20°C.

Protocol B: Preparation of Aqueous Working
Solution
For immediate use in biological assays. Note: The free acid is poorly soluble in acidic water.

Procedure
Solvent: Prepare 0.1 M Sodium Bicarbonate (

) or PBS (pH 7.4).
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Mechanism:[8] The pH > 7.0 ensures the carboxylic acid is deprotonated (

), significantly enhancing solubility.

Dilution:

Method A (From Neat): Weigh oil (avoid metal!), add buffer, vortex. If oil droplets persist,

add 1M NaOH dropwise until clear (monitor pH).

Method B (From DMSO Stock): Dilute the 1 M DMSO stock into the buffer.

Example: To make 10 mM working solution, add 10 µL of 1 M Stock to 990 µL Buffer.

Note: Keep final DMSO concentration < 5% for cell-based assays.

Quality Control & Troubleshooting
Validation

TLC (Thin Layer Chromatography):

Mobile Phase: 5% Methanol in DCM (Note: Use DCM only for TLC, not reaction solvent).

Stain: Bromocresol Green (detects carboxylic acid) or Triphenylphosphine/Ninhydrin

(Staudinger reduction detects azide).

NMR: Check for disappearance of solvent peaks if drying, or verify integrity of the

-methylene triplet (~2.3 ppm) and

-methylene triplet (~3.3 ppm, adjacent to azide).

Troubleshooting Table
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Issue Probable Cause Corrective Action

Precipitation in Water
pH is too low (Acid form is

insoluble).

Adjust pH to 7.5–8.0 using

NaOH or Bicarbonate.

Brown Discoloration Decomposition / Light damage.
Discard. Ensure storage in

amber vials away from light.

Loss of Reactivity
Hydrolysis or Azide

degradation.

Check storage temp. If stored

>6 months, re-validate by

NMR.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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